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Compound of Interest

Compound Name: Abscisic acid-d6

Cat. No.: B563147

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abscisic acid-d6 (ABA-d6) is the deuterated form of abscisic acid (ABA), a vital plant hormone
involved in various physiological processes, including seed dormancy, germination, and stress
responses.[1][2][3] In research and drug development, ABA-d6 is primarily utilized as an
internal standard for the accurate quantification of natural ABA in biological samples using
mass spectrometry-based techniques like GC-MS or LC-MS.[1][2] The preparation of an
accurate and stable stock solution is a critical first step for ensuring the reliability and
reproducibility of experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of
Abscisic acid-d6 stock solutions.

Data Presentation
Solubility of Abscisic Acid-d6
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Solvent

Solubility

Notes

Dimethyl Sulfoxide (DMSO)

Soluble (e.g., 100 mg/mL)

Ultrasonic treatment may be
required to fully dissolve the
compound.[4][5] Use of newly
opened, hygroscopic DMSO is

recommended.[4]

Ethanol

Slightly soluble

[1](2]

Methanol

Slightly soluble

[1](2]

led < - onditions for Abscisic Acid-d6

Storage .
Form Duration Notes
Temperature
Protect from light and
) moisture.[1][6] Storing
Solid Powder -20°C > 4 years ] ]
under nitrogen is also
recommended.[4]
In Solvent -80°C 6 months [41[5]16]
In Solvent -20°C 1 month [4115][6]

Experimental Protocol: Preparation of a 10 mM
Abscisic Acid-d6 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Abscisic acid-d6 in

DMSO.

Materials and Reagents

e Abscisic acid-d6 (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (amber or covered in foil)
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Pipette and sterile pipette tips

Vortex mixer

Ultrasonic bath

Analytical balance

Procedure

o Equilibrate Reagents: Allow the vial of Abscisic acid-d6é and the anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of Abscisic acid-d6 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
approximately 2.704 mg of Abscisic acid-d6 (Molecular Weight: ~270.36 g/mol ).[4]

 Dissolution:
o Add the weighed Abscisic acid-d6 to a clean, dry microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO. For a 10 mM solution with 2.704 mg of
ABA-d6, add 1 mL of DMSO.

o Vortex the tube for 30-60 seconds to facilitate dissolution.

« Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the
tube in an ultrasonic bath for 5-10 minutes.[5] This will aid in the dissolution of the solid.

» Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and
the solution is clear.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in amber or foil-wrapped microcentrifuge tubes.

[4]115]
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o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[4][5][6] Ensure the tubes are tightly sealed.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Preparing Abscisic Acid-d6 Stock Solution

Preparation

(Equilibrate ABA-d6 and DMSO to Room Temperature)

(Weigh ABA-d6 Powde)

Dissolution

(Add DMSO to ABA-dGJ

Vortex to Mix

If not fully dissolved

\‘Store#ge

Aliquot into Single-Use Tubes

(Store at -20°C or -80°C)

If fully dissolved
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Key Considerations for ABA-d6 Stock Solution

Accurate Weighing Choice of Appropriate Complete Dissolution Proper Storage
of ABA-d6 Solvent (e.g., DMSO) (Vortexing/Sonication) (-20°C or -80°C, Aliquoted)

Stable and Accurate
Stock Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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